In this study, the characteristics of nanocrystalline diamond films synthesized at low surface temperature on Ti-6Al-4V (TA6V) substrates using a distributed antenna array microwave reactor aiming at biomedical applications were investigated. The surface roughness of the TA6V substrates is varied by scratching with emery paper of 1200, 2400, 4000 polishing grit. Nanocrystalline diamond (NCD) coatings with morphology, purity, and microstructure comparable to those obtained on silicon substrates usually employed in the same reactor and growth conditions are successfully achieved whatever the polishing protocol. However, the latter has a significant effect on the roughness parameters and hardness of the NCD films. The use of the finest polishing grit thus permits us to enhance the hardness value, which can be related to the work-hardening phenomenon arising from the polishing process.

In the present study, the ability for novel carbon microspheres (CMs) derived from date palm (Phoenix dactylifera) biomass using a hydrothermal carbonization (HTC) process and activated using phosphoric acid to remove methylene blue dye was investigated. Three types of palm-based wastes (seeds, leaflet, and inedible crystallized date palm molasses) were used and converted to CMs via the HTC process. The prepared samples were then activated using phosphoric acid via the incipient wetness impregnation method. The CMs samples before and after activation were analyzed using scanning electron microscopy (SEM), elemental analysis and scanning (CHNS), and the Fourier transform infrared (FTIR) and Brunauer–Emmet–Teller (BET) methods. The samples exhibited high BET surface areas after activation (1584 m2/g). The methylene blue adsorption results showed good fitting to the Langmuir, Fruendlich, and Temkin isotherm models for all activated samples. The maximum adsorption capacity achieved was 409.84 mg/g for activated CM obtained from the palm date molasses, indicating its high potential for application as a dye-based adsorption material.

Acceleration sensors are tools for detecting acceleration and serve purposes like fault monitoring and behavior recognition. It is extensively employed in a variety of industries, including aerospace, artificial intelligence, biology, and many more. Among these, one of the major research hotspots and challenges is the development of low-energy, self-powered, miniature, mass-produced sensors. Due to its capacity to perceive human behavior and identify errors, the flexible acceleration sensor offers a distinct advantage in the use of flexible and miniaturized sensing systems. This review analyzes the current state of piezoelectric flexible acceleration sensors’ applications in the areas of sensitive materials, processing technology, and device structure and briefly summarizes the fundamental properties of these sensors. Additionally, it ends with a prognosis for the future growth of flexible piezoelectric acceleration sensors.

Nanoparticles are of great interest for water treatment as they remove a significant portion of water contaminants. In analogy to these emerging practices, the present work investigated the feasibility of using silica nanoparticles (SiO2-NPs) to remove azoxystrobin from an aqueous solution. We investigated the effects of experimental parameters, such as solution temperature, adsorbent dosage, contact time, and initial azoxystrobin concentration, on the removal efficiency of azoxystrobin. Structural and chemical analysis of the synthesized nanoparticles was performing using X-ray diffraction patterns (XRD), scanning electron microscopy (SEM), dynamic light scattering (DLS), and surface studies. The percentage of azoxystrobin removal efficiency was 92.8 at an initial azoxystrobin concentration of 10 mg/L. The result showed that by increasing the adsorbent dosage from 0.005 to 0.1 mg, the percentage removal efficiency of azoxystrobin from aqueous solution increased significantly from 59.72% to 95.21%. At the same time, the adsorption amount of azoxystrobin in equilibrium decreased with increasing temperature. It was found that the optimum temperature for removing azoxystrobin was 20 °C. Although the study was conducted under well-controlled laboratory conditions, the silica nanoparticle system showed excellent performance in removing a significant amount of azoxystrobin, making it a potential alternative/cooperator in water treatment for removing pesticides from aqueous solutions.

Al-Si/7.5 wt.%Y2O3 coatings were prepared on Mg alloy with laser cladding to enhance the wear and corrosion resistance of substrate. The influence of laser power on the microstructure and properties of the coating were discussed. The results uncovered that the coatings consisted primarily of Mg2Si, Mg17Al12, Mg2Al3, Al4MgY, and α-Mg phases. Through calculating, it was observed that the crystal size decreased with the decrease in the laser power. Y2O3 gave the coating a better strengthening effect due to the fine-grain strengthening and hard-phase strengthening. The average hardness of the coating with laser power of 1100 W achieved 292.0 HV, which was approximately 3.7 times that of the substrate. The wear volume of the coating was 22.85% that of the substrate. Compared with Mg alloy, the self-corrosion potential of the coating increased by 1.09 V, and the self-corrosion current density decreased by three orders of magnitude.

Abstract In this paper, we present the mechanisms of premature fracture of modular neck stems in two case studies: (I) when the neck and stem are both made of the same Ti6Al4V alloy, and (II) when the neck and stem are made from two different alloys, CoCrMo and Ti6Al4V alloy [...]

This paper aims to review some important microstructural defects arising in the alloys manufactured by selective laser melting (SLM) or laser powder bed fusion (LPBF). During the manufacturing process, various defects can occur in metals, which can negatively impact their mechanical properties and structural integrities. These defects include gas pores, lack of fusions, keyholes, melt pools, cracks, inclusions, and segregations. In this review, heterogeneities such as inclusion and segregation defects are discussed. Other types of defects have been comprehensively discussed in other reviews. Inclusions refer to foreign ceramic particles that are present within the metal, whereas segregations refer to the uneven distribution of alloying elements within the microstructure of the metal. The cause of appearance, effect of different parameters, and methods to reduce them in the final part are also reviewed. The effects of these defects on the integrity of the produced parts are discussed. Solutions for the elimination or minimization of these defects are also suggested. Post treatments and modifications of an alloy’s composition can also help to improve its material properties and reduce its defect concentration.

The search for materials for a new generation of wound coatings is important due to the increase in antibiotic-resistant microorganisms and the number of patients with untreatable chronic purulent wounds. Metal nanoparticles, specifically silver nanoparticles, have antimicrobial activity and do not induce known bacterial resistance. To obtain new Ag-containing nanocomposites, type I collagen was extracted by an enzyme–acid method from cattle tendons. Silver nanoparticles were obtained by an environmentally safe method, metal-vapor synthesis (MVS), which enables obtaining metal nanoparticles without impurities. For this, metal vapors were cocondensed in a vacuum of 10−2 Pa on the walls of a quartz reactor cooled to 77 K using acetone as an organic dispersion medium. The composition of the collagen surface was determined by XPS using the spectra of C1s, N1s, and O1s. The presence of a peak with a binding energy of approximately 368.57 eV in the Ag 3d5/2 spectrum indicates the state of Ag0 silver atoms in the nanocomposite. SEM images showed that collagen contributes to the effective stabilization of Ag nanoparticles with an average size of 13.0 ± 3.5 nm. It was found that collagen is non-toxic and biocompatible with skin cells and fibroblasts. The collagen–Ag nanoparticle nanocomposites exhibited antimicrobial activity against bacteria Bacillus subtilis, Escherichia coli, and fungi Aspergillus niger.

The development of technology that combines supercapacitors and lithium-ion batteries by externally connecting them in parallel is ongoing. This study examines the correlation between the volume ratio and electrical characteristics of a cell made by internally connecting a battery capacitor with Li4Ti5O12 as the anode active material and a supercapacitor in parallel. It was found that increasing the volume occupied by the battery capacitor in the cell led to increased cell energy and resistance, resulting in decreased output characteristics. Conversely, increasing the volume occupied by the supercapacitor in the cell led to a decrease in the IR drop during discharge and the cell temperature when evaluating cycle characteristics with a current of 20C. This study also examined the behavior of the current distributed during the charging and discharging process based on the volume ratio of the supercapacitor and the battery capacitor. Analyzing the correlation between the volume ratio and electrical characteristics of supercapacitors and battery capacitors could potentially lead to the development of a new type of energy storage device.

Chrome-plated plates, also known as tin-free plates (TFS), are the latest substrates for coating plates. The coating plate cannot be separated from the TFS during the stamping and extension process, and the interface layer of the TFS coating plate cannot produce pores to ensure good corrosion resistance and the appearance of the metal packaging cans. This requires the TFS coating plate interfacial layer to have good adsorption and compactness. In this paper, the molecular simulation model of the interfacial layer interaction of the TFS coating plate was established by using molecular mechanics simulation, Monte Carlo simulation, and molecular dynamics simulation, and the influential rules of chromium oxide crystalline structure, coating functional group type, and coating pressure on the adsorption and compactness of interfacial layer were analyzed and verified by experiments. The results show that the adsorption is stronger when the surface of the TFS is a chromium oxide (110) crystalline surface and contains hydroxide ions. The adsorption of polyester polyurethane coating and polyether polyurethane coating for and the adsorption of polyester polyurethane coating functional groups is stronger than polyether functional groups, and the adsorption of other functional groups is ranked by the same method. The interfacial layer compactness increases with an increase in coating pressure. For this experimental sample, the value of the film pressure sensor is 18,940 g when meeting the requirements of adsorption and compactness of the interfacial layer of the TFS coating plate, which can be extended for other coating plates.